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Compound of Interest

Compound Name: Spiroxamine-d4

Cat. No.: B13843081

Introduction

Spiroxamine is a broad-spectrum fungicide from the spiroketalamine chemical class, widely
used in agriculture to protect crops such as cereals and grapes.[1] Its presence and
persistence in soil are of significant environmental interest, necessitating robust and reliable
analytical methods for its quantification. The use of a stable isotope-labeled internal standard,
such as Spiroxamine-d4, is crucial for achieving high accuracy and precision by compensating
for matrix effects and variations in sample processing.

This application note provides a detailed protocol for the extraction and quantification of
spiroxamine in soil matrices using liquid chromatography-tandem mass spectrometry (LC-
MS/MS) with Spiroxamine-d4 as an internal standard. The methodology is based on
established solvent extraction techniques, offering high recovery and sensitivity.

Materials and Reagents

e Soil Samples: Various types (e.g., loam, sandy loam, clay)

Spiroxamine: Analytical standard

Spiroxamine-d4: Internal standard

Methanol: HPLC grade

Water: Deionized
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e Ammonia Solution (25%): Analytical grade
o Acetonitrile: HPLC grade

o Extraction Solvent: Methanol/water/ammonia solution (25%) (800 + 200 + 10 parts by
volume)[2]

» Polyethylene Bottles (250 mL)[2]
e Mechanical Shaker[2]

e Turbo Vap Concentrator[2]

e Centrifuge

e LC-MS/MS System

Experimental Protocols
Sample Preparation and Extraction

A robust extraction procedure is critical for achieving high recovery of spiroxamine from
complex soil matrices. The following protocol is adapted from validated methods for pesticide
residue analysis in soil.

o Sample Weighing: Weigh 30 g of the soil sample into a 250 mL polyethylene bottle.

« Fortification (for QC samples): For recovery and quality control, fortify blank soil samples with
a known concentration of spiroxamine standard solution. Allow the fortified samples to sit for
approximately 1 hour before adding the extraction solvent.

« Internal Standard Spiking: Add a precise volume of Spiroxamine-d4 internal standard
solution to all samples, including calibration standards, blanks, and QC samples.

o Extraction: Add 100 mL of the extraction solvent (methanol/water/ammonia solution) to the
polyethylene bottle containing the soil sample.

e Shaking: Place the bottle on a mechanical shaker and extract for 60 minutes at
approximately 300 rpm.
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o Settling and Filtration: Allow the soil particles to settle for about 30 minutes. Filter the
supernatant through a folded filter into a 100 mL measuring cylinder, collecting a 40 mL
aliquot.

o Concentration: Concentrate the 40.0 mL aliquot in a Turbo Vap to the aqueous remainder of
about 5 mL. It is crucial not to evaporate the extracts to dryness.

o Final Volume Adjustment: Adjust the final volume to 10 mL with an appropriate solvent (e.g.,
a mixture of the mobile phase).

o Centrifugation: Centrifuge a portion of the sample to remove any remaining particulate
matter before injection into the LC-MS/MS system.

LC-MS/MS Analysis

The quantitative determination of spiroxamine is performed by high-performance liquid
chromatography coupled with tandem mass spectrometry (LC-MS/MS). The use of MS/MS
detection provides high selectivity and sensitivity for the analysis of spiroxamine in complex soil
extracts.

Data Presentation

The following table summarizes the quantitative data for the analysis of spiroxamine in soil
based on a validated method.

Parameter Value Reference

Limit of Quantification (LOQ) 5 pg/kg

Limit of Detection (LOD) 2 po/kg

Mean Recovery 79.8%

Relative Standard Deviation
(RSD)

8.8%

Note: The data presented is for the active ingredient KWG 4168 (Spiroxamine).
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Caption: Experimental workflow for Spiroxamine-d4 analysis in soil.
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Caption: Logical relationship of analytical steps and components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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